3-Bromo-2-chlorobenzene-1-sulfonamide

• Molecular Formula: C6H5BrClNO2S
• Molecular Weight: 270.53 g/mol
• IUPAC Name: 3-bromo-2-chlorobenzenesulfonamide
• InChI: InChI=1S/C6H5BrClNO2S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key: BRRMHBQHBVWTGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)Cl)S(=O)(=O)N

Description

3-Bromo-2-chlorobenzene-1-sulfonamide is a halogenated aromatic sulfonamide derivative with the molecular formula C₆H₄BrClNO₂S and a calculated molecular weight of 269.42 g/mol. The compound features a benzene ring substituted with a bromine atom at position 3, a chlorine atom at position 2, and a sulfonamide (-SO₂NH₂) group at position 1. Sulfonamides are known for their diverse applications in pharmaceuticals, particularly as enzyme inhibitors or antimicrobial agents, due to their ability to mimic para-aminobenzoic acid (PABA) in biological systems . The halogen substituents (Br and Cl) enhance lipophilicity and may influence binding affinity to target proteins by introducing steric and electronic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2-chlorobenzene-1-sulfonamide typically involves the electrophilic aromatic substitution of benzene derivatives. One common method is the bromination of 2-chlorobenzenesulfonamide using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as iron or aluminum chloride, to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of 3-Bromo-2-chlorobenzene-1-sulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The reaction mixture is typically subjected to purification steps, such as recrystallization or chromatography, to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2-chlorobenzene-1-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromine or chlorine atoms are replaced by other nucleophiles.

Oxidation and Reduction: The sulfonamide group can undergo oxidation or reduction reactions under specific conditions.

Coupling Reactions: It can be used in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used for oxidation reactions.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzene derivatives, while coupling reactions can produce biaryl compounds .

Scientific Research Applications

3-Bromo-2-chlorobenzene-1-sulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Bromo-2-chlorobenzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s activity. This mechanism is similar to that of other sulfonamide drugs, which inhibit dihydropteroate synthase, an enzyme involved in folic acid synthesis in bacteria .

Comparison with Similar Compounds

3-Bromo-5-chloro-2-fluorobenzene-1-sulfonamide

• Substituents : Bromine (position 3), chlorine (position 5), fluorine (position 2), and sulfonamide (position 1).
• Molecular Formula: C₆H₃BrClFNO₂S.
• Molecular Weight : ~287.83 g/mol.
• Substitution at position 5 (Cl) instead of position 2 (as in the target compound) may reduce steric hindrance near the sulfonamide group, affecting interactions with biological targets .

3-Amino-2-bromo-5-chlorobenzene-1-sulfonamide

• Substituents: Amino group (position 3), bromine (position 2), chlorine (position 5), and sulfonamide (position 1).
• Molecular Formula : C₆H₆BrClN₂O₂S.
• Molecular Weight : ~285.55 g/mol.
• Key Features: The amino group at position 3 introduces electron-donating effects, which could increase solubility in polar solvents and modulate the acidity of the sulfonamide proton (pKa). Altered substitution pattern (Br at position 2 vs. 3 in the target compound) may reorient the molecule’s dipole moment, impacting its binding orientation in enzyme active sites .

3-Bromo-2-chlorophenol

• Substituents : Bromine (position 3), chlorine (position 2), and hydroxyl group (position 1).
• Molecular Formula : C₆H₄BrClO.
• Molecular Weight : ~207.46 g/mol.
• Key Features :
  • Replacing the sulfonamide with a hydroxyl group eliminates hydrogen-bonding capacity critical for enzyme inhibition.
  • Reduced molecular complexity and lower molecular weight may limit pharmacological utility compared to sulfonamide derivatives .

Comparative Data Table

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Differences
3-Bromo-2-chlorobenzene-1-sulfonamide	Br (3), Cl (2), SO₂NH₂ (1)	C₆H₄BrClNO₂S	269.42	Baseline halogenated sulfonamide
3-Bromo-5-chloro-2-fluorobenzene-1-sulfonamide	Br (3), Cl (5), F (2), SO₂NH₂ (1)	C₆H₃BrClFNO₂S	287.83	Fluorine enhances electronegativity
3-Amino-2-bromo-5-chlorobenzene-1-sulfonamide	NH₂ (3), Br (2), Cl (5), SO₂NH₂ (1)	C₆H₆BrClN₂O₂S	285.55	Amino group improves solubility
3-Bromo-2-chlorophenol	Br (3), Cl (2), OH (1)	C₆H₄BrClO	207.46	Lacks sulfonamide functionality

Research Implications and Structural Insights

• Fluorine’s electronegativity may fine-tune electronic properties without significantly altering steric bulk .
• Functional Group Impact : The sulfonamide group’s hydrogen-bonding capability is critical for target engagement, as seen in enzyme inhibition studies of related compounds .
• Substituent Positioning: Variations in halogen or amino group placement (e.g., position 2 vs. 5) can dramatically alter molecular geometry and interaction profiles, underscoring the need for precision in synthetic design.

Biological Activity

Structural Characteristics

3-Bromo-2-chlorobenzene-1-sulfonamide features a benzene ring substituted with bromine and chlorine atoms, along with a sulfonamide functional group. This configuration is significant as it may influence the compound's reactivity and biological interactions.

Biological Activity Overview

The biological activity of sulfonamides generally revolves around their antimicrobial properties, primarily through the inhibition of bacterial folic acid synthesis. While traditional sulfonamides are well-studied for their effectiveness against various bacterial strains, the specific activity of 3-Bromo-2-chlorobenzene-1-sulfonamide remains largely unexplored.

Antimicrobial Properties

Sulfonamides typically function by mimicking para-aminobenzoic acid (PABA), a substrate for bacterial dihydropteroate synthase, which is crucial for folate synthesis. This mechanism leads to bacteriostatic effects by inhibiting bacterial growth rather than killing bacteria outright . However, no empirical evidence currently supports that 3-Bromo-2-chlorobenzene-1-sulfonamide exhibits similar antimicrobial properties.

Cytotoxicity and Pharmacological Potential

While some studies suggest that structurally related compounds may possess cytotoxic effects against cancer cell lines, such as MG-63 (osteosarcoma) and MDA-MB-231 (breast cancer), specific data on 3-Bromo-2-chlorobenzene-1-sulfonamide is lacking . The absence of documented cytotoxicity or therapeutic efficacy limits its current application in pharmacology.

Comparative Analysis with Other Sulfonamides

A comparative analysis with other known sulfonamides may provide insights into the potential activity of 3-Bromo-2-chlorobenzene-1-sulfonamide. For instance:

Compound Name	MIC (mg/mL) against E. coli	MIC (mg/mL) against S. aureus	Notable Activity
4d (sulfonamide derivative)	6.72	N/A	Most potent against E. coli
4h (sulfonamide derivative)	N/A	6.63	Most active against S. aureus
3-Bromo-2-chlorobenzene-1-sulfonamide	Unknown	Unknown	Lacks empirical data

This table illustrates that while other sulfonamides have documented activities, the specific antimicrobial efficacy of 3-Bromo-2-chlorobenzene-1-sulfonamide remains uncharacterized.

Case Studies and Research Findings

Despite its structural similarity to other biologically active sulfonamides, there are no case studies directly addressing the biological activity of 3-Bromo-2-chlorobenzene-1-sulfonamide. The lack of research means that any claims regarding its efficacy or safety must be approached with caution.